Cas no 18831-76-0 (2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-)
18831-76-0 structure
Product Name:2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-
CAS No:18831-76-0
MF:C6H10N2O3
MW:158.155201435089
CID:123203
PubChem ID:53400860
Update Time:2025-04-18
2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-
- 2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-(6CI,7CI,8CI,9CI)
- 3-(HYDROXYMETHYL)-6-METHYLPIPERAZINE-2,5-DIONE
- 13174-73-7
- 3-Hydroxymethyl-6-methyl-2,5-piperazinedione
- DTXSID70694692
- 1403898-62-3
- SY273510
- 18831-76-0
- MFCD32691224
-
- Inchi: 1S/C6H10N2O3/c1-3-5(10)8-4(2-9)6(11)7-3/h3-4,9H,2H2,1H3,(H,7,11)(H,8,10)
- InChI Key: JJDWARJCLFFKRT-UHFFFAOYSA-N
- SMILES: OCC1C(NC(C)C(N1)=O)=O
Computed Properties
- Exact Mass: 158.069
- Monoisotopic Mass: 158.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 78.4Ų
2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
18831-76-0 (2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-) Related Products
- 1204-99-5(Cycloserine Diketopiperazine)
- 16337-02-3((3R,6R)-3,6-Bis(aminooxy)methyl-2,5-piperazinedione)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk